Cas no 2413868-28-5 (tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate
• CAS No: 2413868-28-5
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6168885
• PubChem ID: 165769925
• Update Time: 2025-05-20

tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413868-28-5
• tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate
• EN300-6473285

• Inchi： 1S/C17H25NO3/c1-17(2,3)21-16(20)18(15(12-19)14-9-10-14)11-13-7-5-4-6-8-13/h4-8,14-15,19H,9-12H2,1-3H3
• InChI Key： IBRCOVHJFUDYIT-UHFFFAOYSA-N
• SMILES： OCC(C1CC1)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate

tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate, identified by the CAS number 2413868-28-5, is a complex organic molecule with significant applications in the field of organic synthesis and drug development. This compound has garnered attention due to its unique structural features and potential utility in various chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a subject of interest for researchers in the pharmaceutical and chemical industries.

The molecular structure of tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate comprises several key functional groups, including a tert-butyl group, a benzyl moiety, and a cyclopropyl-substituted hydroxyethyl group. These groups contribute to the compound's reactivity and stability, making it a versatile building block in organic chemistry. The presence of the cyclopropyl ring introduces strain into the molecule, which can enhance its reactivity in certain transformations. This has been explored in recent research, where the compound has been used as a precursor in the synthesis of complex ring systems.

One of the most notable applications of this compound is its use as a protecting group in peptide synthesis. The tert-butyl group serves as an excellent protecting group for amino functionalities, providing stability during reaction conditions. This property has been leveraged in the development of novel peptide-based drugs, where precise control over functional groups is essential. Recent advancements in this area have demonstrated the effectiveness of tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate in facilitating selective protection and deprotection steps.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in catalytic processes. The combination of steric hindrance from the tert-butyl group and electronic effects from the benzyl and cyclopropyl moieties makes it an intriguing candidate for asymmetric catalysis. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, with promising results reported in enantioselective alkene reductions and other transformations.

The environmental impact of tert-butyl N-benzyl-N-(1-cyclopropyl-2-hydroxyethyl)carbamate has also been a topic of recent interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that under specific conditions, the compound undergoes rapid hydrolysis, reducing its persistence in the environment. However, further research is required to fully understand its ecological implications and ensure safe handling practices.

From a synthetic perspective, the preparation of tert-butyl N-benzyl-N-(1-cyclopropylethoxyethyl)carbamate involves multi-step reactions that highlight its versatility as an intermediate. Recent methodologies have optimized these syntheses, improving yields and reducing reaction times. These advancements underscore the importance of this compound as a key intermediate in modern organic synthesis.

In conclusion, tert-butyl N-benzyl-N-(1-cyclopropylethoxyethyl)carbamate, with CAS number 2413868-28-5, stands out as a valuable compound with diverse applications across various chemical disciplines. Its unique structure and functional groups make it an essential tool for researchers aiming to develop novel molecules with therapeutic potential. As ongoing research continues to uncover new uses and optimize synthetic routes, this compound is poised to play an increasingly significant role in both academic and industrial settings.